Cas no 332054-23-6 (4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline)

• Product Name: 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline
• CAS No: 332054-23-6
• MF: C₃₀H₂₂ClN₅O₃
• MW: 535.980385303497
• CID: 6341848
• PubChem ID: 3121114
• Update Time: 2025-06-08

4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline
• 4-(4-chlorophenyl)-2-[3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl]quinazoline
• 4-(4-chlorophenyl)-2-(3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)quinazoline
• AKOS001359737
• SR-01000420215-1
• Z240090394
• UPCMLD0ENAT5851161:001
• 332054-23-6
• SR-01000420215
• F0302-0057
• 4-(4-chlorophenyl)-2-[5-(4-methoxyphenyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]quinazoline
• AKOS016902226

• Inchi： 1S/C30H22ClN5O3/c1-39-24-15-11-19(12-16-24)27-18-28(21-5-4-6-23(17-21)36(37)38)35(34-27)30-32-26-8-3-2-7-25(26)29(33-30)20-9-13-22(31)14-10-20/h2-17,28H,18H2,1H3
• InChI Key： KZWKIHLFVWOOIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2C=CC=CC2=NC(=N1)N1C(C2C=CC=C(C=2)[N+](=O)[O-])CC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 535.1411173g/mol
• Monoisotopic Mass: 535.1411173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline

Comprehensive Analysis of 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline (CAS: 332054-23-6)

The compound 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline (CAS: 332054-23-6) is a quinazoline derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and materials science research. Its complex architecture, featuring a pyrazoline ring fused with a quinazoline core, makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly intrigued by its potential as a multi-target inhibitor, which aligns with the growing demand for novel therapeutic agents in treating complex diseases.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline due to their diverse biological activities. This compound's structure incorporates several pharmacophoric groups, including the chlorophenyl, methoxyphenyl, and nitrophenyl moieties, which are known to contribute to various pharmacological properties. These features have led to investigations into its potential as an anti-inflammatory, antioxidant, or even anticancer agent, addressing some of the most pressing health concerns in modern medicine.

The synthesis of CAS 332054-23-6 involves sophisticated organic chemistry techniques, typically starting with the construction of the pyrazoline ring system followed by its fusion with the quinazoline scaffold. This process requires careful optimization of reaction conditions to achieve high yields and purity, a topic frequently searched by synthetic chemists in academic and industrial settings. The compound's structure-activity relationship (SAR) studies have become a hot topic in medicinal chemistry forums, as researchers attempt to correlate its molecular features with observed biological effects.

From a materials science perspective, the nitrophenyl and methoxyphenyl groups in 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline suggest potential applications in organic electronics. These electron-donating and electron-withdrawing substituents could facilitate charge transport properties, making the compound interesting for organic semiconductor development. This aligns with current industry trends toward flexible electronics and sustainable materials, topics that consistently rank high in scientific search queries.

Analytical characterization of CAS 332054-23-6 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, crucial factors for both research and potential commercial applications. The growing availability of sophisticated analytical instruments has made such characterizations more accessible, contributing to increased research output on complex molecules like this quinazoline derivative.

In drug discovery pipelines, 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline represents an interesting scaffold for structure-based drug design. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are frequently applied to predict its interactions with biological targets. These computational methods, combined with experimental validation, form the basis of modern rational drug design strategies that dominate current pharmaceutical research.

The stability and physicochemical properties of CAS 332054-23-6 are subjects of ongoing investigation. Researchers are particularly interested in its solubility profile, thermal stability, and photochemical behavior - properties that determine its suitability for various applications. These studies often appear in search queries related to preformulation research and pharmaceutical development, reflecting the compound's potential transition from laboratory curiosity to practical utility.

Patent literature reveals growing intellectual property activity surrounding quinazoline derivatives similar to 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline, indicating commercial interest in this chemical space. The compound's structural complexity offers numerous opportunities for patentable innovations, whether in synthetic methods, formulations, or specific applications. This aspect attracts attention from both academic researchers and industry professionals monitoring competitive landscapes.

Environmental and green chemistry considerations are increasingly applied to compounds like CAS 332054-23-6. Researchers are exploring more sustainable synthetic routes, catalyst systems, and purification methods to reduce the environmental impact of producing such complex molecules. These efforts respond to the pharmaceutical industry's push toward green synthesis and sustainable practices, topics that generate substantial search traffic among environmentally conscious chemists.

Looking forward, 4-(4-chlorophenyl)-2-3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-ylquinazoline presents numerous opportunities for further research. Its unique combination of structural features suggests potential unexplored applications in areas like molecular recognition, supramolecular chemistry, or as a building block for more complex architectures. As analytical techniques continue to advance and biological screening becomes more sophisticated, we can anticipate new discoveries about this intriguing molecule that may address current challenges in healthcare and materials science.